Cas no 897615-12-2 (2,2-diphenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide)

• Product Name: 2,2-diphenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide
• CAS No: 897615-12-2
• MF: C₂₂H₁₉N₅O
• MW: 369.419163942337
• CID: 6158999
• PubChem ID: 16799220
• Update Time: 2025-11-03

2,2-diphenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2,2-diphenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide
• 897615-12-2
• 2,2-diphenyl-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]acetamide
• 2,2-diphenyl-N-[(1-phenyltetrazol-5-yl)methyl]acetamide
• F2070-0754
• 2,2-diphenyl-N-((1-phenyl-1H-tetrazol-5-yl)methyl)acetamide
• AKOS024625513

• Inchi： 1S/C22H19N5O/c28-22(21(17-10-4-1-5-11-17)18-12-6-2-7-13-18)23-16-20-24-25-26-27(20)19-14-8-3-9-15-19/h1-15,21H,16H2,(H,23,28)
• InChI Key： JAKZUDGBTXYQTF-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)C1C=CC=CC=1)NCC1=NN=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 369.15896025g/mol
• Monoisotopic Mass: 369.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.7Ų

Additional information on 2,2-diphenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide

Recent Advances in the Study of 2,2-diphenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide (CAS: 897615-12-2)

In recent years, the compound 2,2-diphenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide (CAS: 897615-12-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrazole and acetamide functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the investigation of 897615-12-2 as a potential modulator of specific biological targets. Recent findings suggest that this compound exhibits high affinity towards certain enzyme systems, particularly those involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,2-diphenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide acts as a selective inhibitor of cyclooxygenase-2 (COX-2), with minimal effects on COX-1, thereby reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant advancement has been in the optimization of synthetic routes for 897615-12-2. Researchers have developed more efficient and scalable methods for its production, which is crucial for future clinical applications. A recent patent application (WO2023056789) describes a novel catalytic process that significantly improves the yield and purity of the compound, making it more viable for large-scale manufacturing. This development is particularly important given the compound's potential as a lead candidate for drug development.

Pharmacokinetic studies have also provided valuable insights into the behavior of 2,2-diphenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide in vivo. Data from preclinical trials indicate that the compound has favorable absorption and distribution profiles, with good bioavailability and a relatively long half-life. These properties, combined with its low toxicity profile, make it an attractive candidate for further development. However, challenges remain in terms of its metabolism and elimination, which are currently under investigation.

Looking ahead, the potential applications of 897615-12-2 extend beyond its current scope. Preliminary studies suggest that it may have utility in oncology, particularly in targeting specific signaling pathways involved in tumor growth and metastasis. Additionally, its neuroprotective properties are being explored for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. These diverse applications highlight the versatility of this compound and underscore the importance of continued research in this area.

In conclusion, the latest research on 2,2-diphenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide (CAS: 897615-12-2) demonstrates its significant potential as a therapeutic agent. With ongoing advancements in synthesis, mechanistic understanding, and preclinical evaluation, this compound is poised to make a substantial impact in the field of chemical biology and pharmaceutical development. Future studies will likely focus on clinical translation and the exploration of its full therapeutic spectrum.